Cas no 1021258-49-0 (1-{5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carbonyl}piperidine-4-carboxamide)

• Product Name: 1-{5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carbonyl}piperidine-4-carboxamide
• CAS No: 1021258-49-0
• MF: C₂₀H₂₂N₂O₆
• MW: 386.398485660553
• CID: 6201395
• PubChem ID: 42317328
• Update Time: 2025-10-25

1-{5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carbonyl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carbonyl}piperidine-4-carboxamide
• AKOS024505260
• VU0640623-1
• 1021258-49-0
• 1-(5-((3-methoxybenzyl)oxy)-4-oxo-4H-pyran-2-carbonyl)piperidine-4-carboxamide
• F5286-0543
• 1-[5-[(3-methoxyphenyl)methoxy]-4-oxopyran-2-carbonyl]piperidine-4-carboxamide

• Inchi： 1S/C20H22N2O6/c1-26-15-4-2-3-13(9-15)11-27-18-12-28-17(10-16(18)23)20(25)22-7-5-14(6-8-22)19(21)24/h2-4,9-10,12,14H,5-8,11H2,1H3,(H2,21,24)
• InChI Key： UTYOSXVMFVKHOY-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C2=CC(C(=CO2)OCC2C=CC=C(C=2)OC)=O)=O)CC1)N

Computed Properties

• Exact Mass: 386.14778643g/mol
• Monoisotopic Mass: 386.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-{5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carbonyl}piperidine-4-carboxamide

1-{5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carbonyl}piperidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1021258-49-0, known as 1-{5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carbonyl}piperidine-4-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

The molecular structure of 1-{5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carbonyl}piperidine-4-carboxamide is characterized by a piperidine ring system, which is a six-membered saturated ring containing one nitrogen atom. The piperidine moiety is further substituted with a carboxamide group at the 4-position, adding to its functional complexity. The pyran ring system, which is fused with the piperidine, introduces additional functionality through the presence of a ketone group (at the 4-position) and a methoxy-substituted phenyl group at the 5-position. This intricate arrangement of functional groups provides the molecule with unique chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The presence of the methoxyphenyl group in the structure has been shown to enhance the molecule's stability and bioavailability, making it an attractive candidate for drug delivery systems.

In terms of synthesis, 1-{5-[(3-methoxyphenyl)methoxy]-4-oxo-4H-pyran-2-carbonyl}piperidine-4-carboxamide can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and oxidation steps. The synthesis pathway typically begins with the preparation of intermediates such as substituted pyrans and piperidines, which are then coupled under specific conditions to form the final product. This compound's synthesis has been optimized in recent years to improve yield and purity, making it more accessible for research purposes.

The compound's applications extend beyond pharmaceuticals. Its structural versatility has led to its use in materials science, particularly in the development of advanced polymers and coatings. The carboxamide group in the molecule can participate in hydrogen bonding, which enhances intermolecular interactions and improves material properties such as tensile strength and thermal stability.

From an environmental standpoint, researchers have also investigated the biodegradability of 1-{5-[(3-methoxyphenyl)methoxy]-4 oxo 4H pyran 2 carbonyl}piperidine 4 carboxamide. Studies suggest that under certain conditions, this compound can undergo microbial degradation, reducing its environmental footprint. This aspect is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 1-{5 [(3 methoxyphenyl) methoxy] 4 oxo 4H pyran 2 carbonyl} piperidine 4 carboxamide (CAS No. 1021258 49 0) represents a significant advancement in organic chemistry due to its complex structure and diverse applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a crucial role in both academic and industrial settings.